2-amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No.: 1183772-33-9
Cat. No.: VC3395549
Molecular Formula: C6H11N3O
Molecular Weight: 141.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1183772-33-9 |
|---|---|
| Molecular Formula | C6H11N3O |
| Molecular Weight | 141.17 g/mol |
| IUPAC Name | 2-amino-2-(1-methylpyrazol-4-yl)ethanol |
| Standard InChI | InChI=1S/C6H11N3O/c1-9-3-5(2-8-9)6(7)4-10/h2-3,6,10H,4,7H2,1H3 |
| Standard InChI Key | OZVXTNDTEWDMGH-UHFFFAOYSA-N |
| SMILES | CN1C=C(C=N1)C(CO)N |
| Canonical SMILES | CN1C=C(C=N1)C(CO)N |
Introduction
2-Amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol is a chemical compound with the molecular formula C₆H₁₁N₃O and a molecular weight of 141.17 g/mol. It is identified by the CAS number 1183772-33-9 and the MDL number MFCD12782010 . This compound belongs to the class of organic compounds known as pyrazoles, which are five-membered heterocyclic rings containing two nitrogen atoms.
Structural Information
The structural information for 2-amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol includes its SMILES notation, InChI, and InChIKey. The SMILES notation is CN1C=C(C=N1)C(CO)N, indicating the arrangement of atoms in the molecule. The InChI is InChI=1S/C6H11N3O/c1-9-3-5(2-8-9)6(7)4-10/h2-3,6,10H,4,7H2,1H3, and the InChIKey is OZVXTNDTEWDMGH-UHFFFAOYSA-N .
Safety and Handling
The compound is classified with a signal word of "Warning" and comes with several precautionary statements, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . These statements indicate potential hazards such as skin irritation and the need for protective measures during handling.
Comparison with Similar Compounds
Other compounds in the pyrazole family, such as 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS 176661-75-9) and 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS 1152927-77-9), have been studied for their chemical and biological properties. These compounds share similarities in structure but differ in functional groups, which can significantly affect their reactivity and biological activity .
Data Table: Comparison of Related Compounds
| Compound Name | CAS Number | Molecular Formula | Molecular Weight |
|---|---|---|---|
| 2-Amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol | 1183772-33-9 | C₆H₁₁N₃O | 141.17 g/mol |
| 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol | 176661-75-9 | C₆H₁₀N₂O | 126.16 g/mol |
| 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol | 1152927-77-9 | C₆H₁₁N₃O | 141.17 g/mol |
| 2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}ethanol | 400877-07-8 | C₇H₁₃N₃O | 155.20 g/mol |
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